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For researchers, scientists, and drug development professionals operating in controlled

manufacturing environments, ensuring process stability is paramount. This guide provides a

detailed comparison of the RJG CoPilot™ system with traditional Statistical Process Control

(SPC) methods for monitoring and analyzing the stability of injection molding processes. The

following analysis is based on available data and case studies to offer an objective overview for

decision-making in high-stakes manufacturing, such as medical device and pharmaceutical

applications.

In the pursuit of consistent quality and minimized variability, the injection molding industry has

evolved from manual process adjustments to data-driven monitoring and control. Two

prominent approaches in this domain are the established methods of Statistical Process

Control (SPC) and the more recent, integrated process control systems like the RJG CoPilot™.

This guide delves into a comparative analysis of these methodologies, presenting available

data, outlining experimental approaches, and visualizing the logical workflows involved.

At a Glance: Key Performance Indicators
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The following table summarizes the performance of the RJG CoPilot™ system in comparison to

traditional SPC methods, based on data from industry case studies. It is important to note that

direct, peer-reviewed comparative studies with identical process parameters are limited. The

data presented is a synthesis of reported outcomes.
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Performance Metric
RJG CoPilot™
System with Cavity
Pressure Sensing

Traditional
Statistical Process
Control (SPC)

Data
Source/Synopsis

Scrap Rate Reduction

Significant reduction;

case studies suggest

substantial

improvements over

baseline.[1][2]

Variable; dependent

on timely data

collection, analysis,

and operator

intervention.[3]

A case study on

autonomous process

control utilizing RJG's

technology

demonstrated a

significant

improvement in

process capability,

which is directly linked

to scrap reduction.[4]

Another case study

highlighted that even

a small delay in

problem detection with

traditional methods

can lead to a

significant number of

defective parts.[3]

Dimensional Stability

(Cpk)

Improved Cpk values,

indicating a more

capable and stable

process.[4]

Cpk is a primary

metric for SPC;

improvements depend

on the effectiveness of

the control strategy.[5]

[6][7][8]

A groundbreaking

case study on

autonomous molding

demonstrated

measurable

improvements in

dimensional stability

(Cpk) across multiple

molds and resins

when using cavity

pressure feedback.[4]

Fault Detection and

Correction

Real-time, automated

fault detection and

guided corrective

Relies on control chart

rules to identify

special cause

variation, followed by

The CoPilot system

provides real-time

notifications when a

process deviates from
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actions via the MAX AI

assistant.[1][9][10][11]

manual investigation

and correction.

the established

template.[12] The

integrated AI

assistant, MAX,

further guides

operators with step-

by-step instructions to

rectify the process.[1]

[9][10][11]

Data Granularity and

Traceability

Comprehensive shot-

by-shot data capture,

including in-mold

cavity pressure, for

detailed process

auditing.[2][13]

Typically relies on

periodic sampling of

critical process

parameters and

product dimensions.

The CoPilot system

creates a complete

audit trail, recording

all process

parameters for every

cycle, which is crucial

for industries requiring

stringent

documentation, such

as medical device

manufacturing.[13][14]

Methodology and Experimental Protocols
To provide a framework for evaluating these process stability analysis systems, a detailed

experimental protocol is outlined below. This protocol is a composite of best practices and

methodologies described in various studies and technical papers.

Experimental Protocol: Comparative Analysis of
Process Monitoring Systems
Objective: To quantitatively compare the effectiveness of the RJG CoPilot™ system and

traditional SPC in maintaining process stability and product quality in an injection molding

process.

Materials and Equipment:
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Injection molding machine

A multi-cavity mold instrumented with cavity pressure sensors

RJG CoPilot™ system

Statistical software for SPC analysis

Metrology equipment for part dimensional analysis (e.g., CMM, optical scanner)

Specified thermoplastic material

Procedure:

Process Establishment and Baseline:

Establish a scientifically decoupled molding process for the selected part.

Conduct a Design of Experiments (DOE) to define the optimal process window.[15]

Run a baseline production of a predetermined number of cycles without advanced process

monitoring, collecting data on critical process parameters and part quality characteristics.

Phase 1: Traditional SPC Implementation:

Implement traditional SPC using control charts (e.g., X-bar and R charts) for critical

process parameters (e.g., injection pressure, melt temperature) and a critical part

dimension.

Establish control limits based on the initial production run.

Run production for a set duration or number of cycles.

Monitor the control charts for out-of-control signals. When a signal is detected, a trained

operator will investigate the cause and make process adjustments as per a standard

operating procedure.

Collect all parts and perform 100% inspection to determine the scrap rate.
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Measure the critical dimension on all parts to calculate the process capability (Cpk).

Phase 2: RJG CoPilot™ System Implementation:

Install and configure the RJG CoPilot™ system, utilizing the in-mold cavity pressure

sensors.

Establish a process template on the CoPilot™ based on the optimal process window

determined in the initial phase.

Set alarm limits on critical process variables monitored by the CoPilot™.

Run production for the same duration or number of cycles as in Phase 1.

The CoPilot™ system will monitor the process in real-time. Any deviation from the

template will trigger an alarm. If the MAX AI assistant is available, it will provide corrective

action recommendations.

The system can be configured to automatically sort suspect parts.

Collect all parts and perform 100% inspection to verify the accuracy of the automated

sorting and determine the final scrap rate.

Measure the critical dimension on all parts to calculate the process capability (Cpk).

Data Analysis and Comparison:

Statistically compare the scrap rates and Cpk values obtained from Phase 1 and Phase 2.

Analyze the time to detect and correct process deviations for both systems.

Evaluate the root causes of scrap in both phases.

Signaling Pathways and Logical Workflows
The following diagrams, generated using Graphviz, illustrate the logical workflows of traditional

SPC and the RJG CoPilot™ system in managing process stability.
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Traditional SPC Workflow
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RJG CoPilot™ System Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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